N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(2,4-dichlorophenoxy)acetamide

• IUPAC Name: N-[5-cyclopropyl-2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(2,4-dichlorophenoxy)acetamide
• InChI: InChI=1S/C20H19Cl2N5O3/c1-10-11(2)23-20(25-19(10)29)27-17(8-15(26-27)12-3-4-12)24-18(28)9-30-16-6-5-13(21)7-14(16)22/h5-8,12H,3-4,9H2,1-2H3,(H,24,28)(H,23,25,29)
• InChI Key: CIHOPXSWWDLCOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3CC3)NC(=O)COC4=C(C=C(C=C4)Cl)Cl)C
• Molecular Formula: C20H19Cl2N5O3
• Molecular Weight: 448.3 g/mol

Description

N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(2,4-dichlorophenoxy)acetamide is a useful research compound. Its molecular formula is C20H19Cl2N5O3 and its molecular weight is 448.3. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

A study explored the antitumor potential of novel pyrimidiopyrazole derivatives, which includes compounds similar to the one . These compounds demonstrated significant in vitro antitumor activity against HepG2 cell lines. Additionally, molecular docking using Auto Dock tools showed substantial interaction energy, indicating promising applications in cancer treatment (Fahim, Elshikh, & Darwish, 2019).

Synthesis and Characterization of Derivatives

Another study focused on the synthesis of isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition. This process reveals insights into the chemical reactivity and potential applications of such compounds in various fields, including medicinal chemistry (Rahmouni et al., 2014).

Inhibitory Properties

A novel compound was identified as a selective five-lipoxygenase activity protein (FLAP) inhibitor with excellent pharmacokinetics properties. This type of inhibition could be valuable in treating diseases where the lipoxygenase pathway plays a role, such as asthma or other inflammatory conditions (Latli et al., 2015).

Synthesis of New Compounds

Research on the synthesis of new compounds incorporating pyrazole moieties has been conducted. This includes the creation of compounds with anti-inflammatory activity, which highlights the potential therapeutic applications of such derivatives in treating inflammatory conditions (Sunder & Maleraju, 2013).

Insecticidal and Antibacterial Potential

Compounds synthesized through cyclocondensation of N-(4,6-dimethyl-pyrimidin-2-yl)-3-oxo butyramide have been evaluated for their insecticidal and antibacterial potential. This indicates the potential use of these compounds in agricultural and public health applications (Deohate & Palaspagar, 2020).